1-(benzo[d][1,3]dioxol-5-ylmethyl)-3-(2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl)urea

Specification

• CAS No.: 2034506-73-3
• Molecular Formula: C22H24N4O3
• Molecular Weight: 392.459
• IUPAC Name: 1-(1,3-benzodioxol-5-ylmethyl)-3-[2-(3,5-dimethyl-4-phenylpyrazol-1-yl)ethyl]urea
• Standard InChI: InChI=1S/C22H24N4O3/c1-15-21(18-6-4-3-5-7-18)16(2)26(25-15)11-10-23-22(27)24-13-17-8-9-19-20(12-17)29-14-28-19/h3-9,12H,10-11,13-14H2,1-2H3,(H2,23,24,27)
• Standard InChI Key: VAXJXGCJBZOQBS-UHFFFAOYSA-N
• SMILES: CC1=C(C(=NN1CCNC(=O)NCC2=CC3=C(C=C2)OCO3)C)C4=CC=CC=C4

Introduction

The compound 1-(benzo[d]dioxol-5-ylmethyl)-3-(2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl)urea is a complex organic molecule that incorporates several distinct structural elements, including a benzodioxole ring, a pyrazole ring, and a urea linkage. This compound is of interest due to its potential biological activities and synthetic challenges.

Synthesis

The synthesis of 1-(benzo[d]dioxol-5-ylmethyl)-3-(2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl)urea would involve multiple steps, including the preparation of the benzodioxole and pyrazole components, followed by their coupling via a urea linkage. This process typically involves reactions such as nucleophilic substitutions and condensations.

Biological Activities

While specific biological activities of this compound are not detailed in the available literature, compounds with similar structures often exhibit a range of activities, including antimicrobial, antiviral, or anticancer effects. The benzodioxole and pyrazole rings are known for their presence in biologically active molecules.

Data Tables

Given the lack of specific data on this compound, we can consider related compounds for comparison:

Compound	Molecular Formula	Molecular Weight (g/mol)	Biological Activity
1-(benzo[d]dioxol-5-ylmethyl)-1H-pyrrole-2,5-dione	C12H9NO3	231.20	Potential cytotoxic effects
(3R,4R)-3-(Benzo[d]dioxol-5-ylmethyl)-4-(3,4-dimethoxybenzyl)dihydrofuran-2(3H)-one	C21H22O6	370.3958	Known as Kusunokinin, with potential biological activities
1-(Benzo[d]dioxol-5-yl)pentan-1-one	C12H14O3	206.24	No specific biological activities reported